Technical Guide: Chemical Properties and Structural Utility of 2-Bromo-6-fluoropyridine
Technical Guide: Chemical Properties and Structural Utility of 2-Bromo-6-fluoropyridine
This guide provides a comprehensive technical analysis of 2-Bromo-6-fluoropyridine , focusing on its structural properties, orthogonal reactivity profiles, and applications in medicinal chemistry.[1]
[1]
Executive Summary
2-Bromo-6-fluoropyridine (CAS: 144100-07-2) is a bifunctional halogenated pyridine scaffold critical to modern drug discovery.[1] Its value lies in the orthogonal reactivity of its two halogen substituents. The C–Br bond is highly active toward transition-metal-catalyzed cross-couplings and lithium-halogen exchange, while the C–F bond is activated for Nucleophilic Aromatic Substitution (
Molecular Architecture & Physical Properties[1][2]
The molecule features a pyridine ring substituted at the 2- and 6-positions (ortho to the nitrogen) with bromine and fluorine, respectively.[2] The electronic environment is dominated by the inductive withdrawal of the nitrogen atom and the fluorine substituent.
Physical Characteristics Table
| Property | Data |
| Molecular Formula | |
| Molecular Weight | 175.99 g/mol |
| Appearance | White to light yellow solid (low melting) or clear liquid |
| Melting Point | 30–32 °C |
| Boiling Point | 162–164 °C (at 760 mmHg) |
| Density | ~1.71 g/cm³ |
| Flash Point | ~75 °C |
| Solubility | Soluble in DCM, THF, Ethyl Acetate, Methanol; sparingly soluble in water.[3] |
Electronic Structure Analysis
-
Inductive Effects (-I): Both halogens and the pyridine nitrogen exert strong electron-withdrawing effects.[1] Fluorine is the strongest withdrawing group (
), significantly depleting electron density at C-6 and C-2.ngcontent-ng-c1989010908="" _nghost-ng-c2127666394="" class="inline ng-star-inserted"> -
Resonance Effects (+M): Fluorine and Bromine can donate lone pair density back into the ring, but the inductive withdrawal dominates, especially at the C-6 position, making it highly electrophilic.
-
Dipole Moment: The vector sum of the C-F and C-Br dipoles, combined with the ring nitrogen, creates a significant dipole, influencing its solubility in polar aprotic solvents.
Reactivity Profile & Regioselectivity[5][6]
The core utility of 2-Bromo-6-fluoropyridine is the divergent reactivity of its C–X bonds.[1]
A. Nucleophilic Aromatic Substitution (ngcontent-ng-c1989010908="" _nghost-ng-c2127666394="" class="inline ng-star-inserted"> )[1][3][7][8]
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Selectivity: C–F > C–Br .
-
Mechanism: The high electronegativity of fluorine stabilizes the Meisenheimer intermediate formed upon nucleophilic attack at C-6. The fluoride ion is a superior leaving group in
compared to bromide due to the highly polarized C–F bond lowering the activation energy of the addition step. -
Scope: Reacts readily with amines, alkoxides, and thiols at the C-6 position, retaining the C-Br bond for later steps.
B. Metal-Catalyzed Cross-Coupling
-
Selectivity: C–Br > C–F .
-
Mechanism: In Pd(0) catalyzed reactions (Suzuki-Miyaura, Buchwald-Hartwig), the oxidative addition of Palladium into the C–Br bond is significantly faster than into the stronger C–F bond (
vsngcontent-ng-c1989010908="" _nghost-ng-c2127666394="" class="inline ng-star-inserted"> ). -
Scope: Allows for arylation, alkylation, or amination at C-2 without disturbing the C-6 fluorine.[1]
C. Lithium-Halogen Exchange[1]
-
Selectivity: C–Br > C–F .
-
Mechanism: Treatment with n-BuLi results in rapid Li-Br exchange to generate the 2-lithio-6-fluoropyridine species.[1]
-
Critical Note: The choice of solvent is paramount. Ethereal solvents (THF) can lead to instability or side reactions.[1] Non-ethereal solvents like Dichloromethane (DCM) at -78°C have been shown to stabilize the lithiated intermediate, preventing dilithiation.[1]
Visualizing the Divergent Synthesis Pathways
The following diagram illustrates the logical flow of functionalization, demonstrating how a single scaffold can yield diverse derivatives based on the order of operations.
Figure 1: Divergent synthetic pathways for 2-Bromo-6-fluoropyridine. Path A exploits the lability of F in
Experimental Protocols
Protocol A: Selective (C-6 Functionalization)
Objective: Displacement of Fluorine with a primary amine while retaining Bromine.[1]
-
Reagents: 2-Bromo-6-fluoropyridine (1.0 equiv), Primary Amine (1.1 equiv), DIPEA (2.0 equiv), DMSO or NMP (Solvent).[1]
-
Procedure:
-
Dissolve 2-Bromo-6-fluoropyridine in dry DMSO (0.5 M concentration).
-
Add DIPEA followed by the amine.[1]
-
Heat the reaction mixture to 80–90 °C under inert atmosphere (Argon/Nitrogen).
-
Monitor via TLC/LC-MS.[1] Conversion is typically complete within 2–4 hours.[1]
-
Workup: Dilute with water, extract with Ethyl Acetate.[1] Wash organic layer with brine, dry over
, and concentrate.[3]ngcontent-ng-c1989010908="" _nghost-ng-c2127666394="" class="inline ng-star-inserted">
-
-
Note: If using a volatile amine, use a sealed tube.[1]
Protocol B: Suzuki-Miyaura Coupling (C-2 Functionalization)
Objective: Arylation at the C-2 position while retaining Fluorine.[1]
-
Reagents: 2-Bromo-6-fluoropyridine (1.0 equiv), Aryl Boronic Acid (1.1 equiv),
(5 mol%),ngcontent-ng-c1989010908="" _nghost-ng-c2127666394="" class="inline ng-star-inserted"> (2.0 equiv). -
Solvent System: 1,4-Dioxane : Water (4:1).[1]
-
Procedure:
-
Key Insight: Use anhydrous conditions if the boronic acid is prone to protodeboronation, but water is generally required for the base activation in Suzuki couplings.
Protocol C: Lithium-Halogen Exchange (Non-Ethereal)
Objective: Generation of the 2-lithio species for reaction with electrophiles (e.g., aldehydes).[1]
-
Reagents: 2-Bromo-6-fluoropyridine (1.0 equiv), n-BuLi (1.05 equiv, 1.6M in hexanes), Electrophile (1.2 equiv).
-
Solvent: Anhydrous Dichloromethane (DCM).[1]
-
Procedure:
-
Cool a solution of 2-Bromo-6-fluoropyridine in DCM to -78 °C .
-
Add n-BuLi dropwise over 10 minutes.[1] Do not allow temperature to rise.
-
Stir at -78 °C for 15–30 minutes to form the lithiated species.
-
Add the electrophile (dissolved in DCM if solid) dropwise.[1]
-
Stir for 30 minutes at -78 °C, then allow to warm to room temperature.
-
Quench with saturated
.ngcontent-ng-c1989010908="" _nghost-ng-c2127666394="" class="inline ng-star-inserted">
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Safety & Handling (Critical)
Hazard Classification:
-
H301: Toxic if swallowed.[1]
-
H310: Fatal in contact with skin. (This requires extreme caution).[1]
-
H315/H319: Causes skin and serious eye irritation.[1]
Mandatory Safety Protocol:
-
PPE: Double nitrile gloves, lab coat, and safety goggles are mandatory.[1] A face shield is recommended when handling large quantities.[1]
-
Containment: All weighing and transfer operations must be performed inside a functioning fume hood.
-
Skin Contact: In case of contact, wash immediately with soap and water for at least 15 minutes.[1] Seek immediate medical attention due to the potential for systemic toxicity via dermal absorption.[1]
-
Waste: Segregate as halogenated organic waste. Do not mix with strong acids or oxidizers.[1]
References
-
BenchChem. "Application Notes and Protocols: Nucleophilic Aromatic Substitution (ngcontent-ng-c1989010908="" _nghost-ng-c2127666394="" class="inline ng-star-inserted">
) Reactions on Fluoropyridines." Link -
Sigma-Aldrich. "2-Bromo-6-fluoropyridine Product Specification & Safety Data Sheet."[1] Link
-
PubChem. "Compound Summary: 2-Bromo-6-fluoropyridine (CID 135726913)."[1] Link[1]
-
Baran Lab. "Haloselectivity of Heterocycles: Trends in
and Cross-Coupling." Link -
BYU ScholarsArchive. "Lithium-Halogen Exchange in Non-Ethereal Solvent: Efficient Preparation of 2-Bromo-6-lithiopyridine in Dichloromethane." Link
Sources
- 1. Compositions of 1-(4-bromo-5-(1-ethyl-7-(methylamino)-2-oxo-1,2-dihydro-1,6-naphthyridin-3-yl)-2-fluoropheyl)-3-phenylurea - Patent US-11850240-B1 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 2. pdf.benchchem.com [pdf.benchchem.com]
- 3. 144100-07-2 | 2-Bromo-6-fluoropyridine | Fluorinated Building Blocks | Ambeed.com [ambeed.com]
- 4. researchgate.net [researchgate.net]
- 5. CN106588758B - Synthesis process of 2-hydrazinopyridine derivative - Google Patents [patents.google.com]
